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Compound of Interest

Compound Name: Purotoxin 1

Cat. No.: B1151388

A Selective Modulator of P2X3 Receptors
Introduction

Purotoxin-1 (PT1) is a peptide isolated from the venom of the Central Asian spider Geolycosa
sp.[1][2]. It is a potent and highly selective modulator of P2X3 receptors, which are ATP-gated
ion channels predominantly expressed in sensory neurons and involved in pain perception[1][2]
[3]. While the initial topic of interest was Purotoxin-1's application for investigating P2X7
receptors, current scientific literature indicates that Purotoxin-1's primary and well-documented
role is in the study of P2X3-mediated purinergic neurotransmission[2][3]. This document
provides detailed application notes and protocols for researchers, scientists, and drug
development professionals on the use of Purotoxin-1 as a selective tool to investigate the
function of P2X3 receptors.

Purotoxin-1 is a 35-amino acid peptide with four disulfide bonds[3]. Its unique mechanism of
action involves the modulation of P2X3 receptor desensitization, making it a valuable tool for
dissecting the role of these receptors in various physiological and pathological processes,
particularly in the context of nociception and inflammatory pain[1][3].
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The following table summarizes the key quantitative data for Purotoxin-1's interaction with

P2X3 receptors.

Receptor .
Parameter Value Species Reference
Subtype
ICso 12 nM P2X3 Rat
Effective
Concentration for 100 nM P2X3 Rat [21[314]
full inhibition
Negligible effects
Selectivity on P2X2 and P2X2, P2X2/3 Rat
P2X2/3
Molecular Weight  3834.59 Da N/A N/A [2]

Mechanism of Action

Purotoxin-1 exerts its inhibitory effect on P2X3 receptors not by directly blocking the ion

channel pore, but by modulating the receptor's desensitization kinetics[1][3]. Specifically, PT1

dramatically slows down the recovery from the desensitized state of P2X3 receptors. In the

presence of ATP, P2X3 receptors rapidly activate and then enter a desensitized (closed and

non-responsive) state. Purotoxin-1 stabilizes this desensitized state, thereby reducing the

number of available functional receptors for subsequent activation and leading to a potent

inhibition of P2X3-mediated currents[3]. This allosteric modulation provides a unique way to

study the dynamics of P2X3 receptor function.

Signaling Pathway and Experimental Workflow Diagrams
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Caption: Purotoxin-1 mechanism of action on the P2X3 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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